1-Methyl-5-oxopyrrolidine-3-sulfonyl chloride

• IUPAC Name: 1-methyl-5-oxopyrrolidine-3-sulfonyl chloride
• InChI: InChI=1S/C5H8ClNO3S/c1-7-3-4(2-5(7)8)11(6,9)10/h4H,2-3H2,1H3
• InChI Key: MYZUGMYQISZHEI-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)S(=O)(=O)Cl
• Molecular Formula: C5H8ClNO3S
• Molecular Weight: 197.64 g/mol
• CAS RN: 1909326-40-4

Description

• Purity : 95%

Physical And Chemical Properties Analysis

• Precautionary Statements : P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P403+P233, P405, P501

Scientific Research Applications

Ionic Liquids and Catalysis

Ionic liquids like sulfonic acid functionalized pyridinium chloride have been used as efficient, homogeneous, and reusable catalysts in organic reactions. For example, they have been employed in the synthesis of tetrahydropyridine derivatives under solvent-free conditions, offering advantages such as high yields, shorter reaction times, and minimal chemical waste (Abbasi, 2015). Similarly, these ionic liquids have facilitated the one-pot multi-component condensation reactions, such as the synthesis of 1,2,4,5-tetrasubstituted imidazoles, highlighting their role in promoting green chemistry practices (Zare et al., 2015).

Synthesis of Heterocyclic Compounds

Sulfonyl chloride derivatives are key intermediates in the synthesis of heterocyclic compounds, which are crucial in pharmaceuticals and materials science. The novel methodologies developed using these reagents have enabled the selective synthesis of heterocyclic sulfonamides and sulfonyl fluorides, contributing to the advancement of parallel medicinal chemistry (Wright & Hallstrom, 2006). These strategies have broadened the toolkit available for the synthesis of biologically active molecules and novel materials.

Polymer Science and Materials Chemistry

In the field of materials chemistry, sulfonyl chloride derivatives have been utilized in the synthesis of fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibit remarkable properties such as solubility in organic solvents, high glass transition temperatures, and excellent thermal stability, making them suitable for high-performance applications (Liu et al., 2013). The development of these materials underscores the importance of sulfonyl chloride derivatives in creating advanced polymers with specific functionalities.